Cas no 68840-82-4 (HEXAHYDRO-2-(PHENYLMETHYL)-1H-AZEPINE, HYDROCHLORIDE)

• Product Name: HEXAHYDRO-2-(PHENYLMETHYL)-1H-AZEPINE, HYDROCHLORIDE
• CAS No: 68840-82-4
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 972256
• PubChem ID: 90474900
• Update Time: 2025-04-19

HEXAHYDRO-2-(PHENYLMETHYL)-1H-AZEPINE, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• HEXAHYDRO-2-(PHENYLMETHYL)-1H-AZEPINE, HYDROCHLORIDE
• 2-Benzylazepane hydrochloride
• 68840-82-4
• 2-Benzylazepanehydrochloride

• Inchi： 1S/C13H19N.ClH/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-14-13;/h1,3-4,7-8,13-14H,2,5-6,9-11H2;1H
• InChI Key： LNZDVSLKPCRWOE-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų